Cas no 2248298-17-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl quinoxaline-6-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl quinoxaline-6-carboxylate
• CAS No: 2248298-17-9
• MF: C₁₇H₉N₃O₄
• MW: 319.271063566208
• CID: 6282776
• PubChem ID: 165724460
• Update Time: 2025-08-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl quinoxaline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6516154
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl quinoxaline-6-carboxylate
• 2248298-17-9

• Inchi： 1S/C17H9N3O4/c21-15-11-3-1-2-4-12(11)16(22)20(15)24-17(23)10-5-6-13-14(9-10)19-8-7-18-13/h1-9H
• InChI Key： YFXQMYBVOUMCDU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2C(C=1)=NC=CN=2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 319.05930578g/mol
• Monoisotopic Mass: 319.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl quinoxaline-6-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl quinoxaline-6-carboxylate (CAS: 2248298-17-9): Recent Advances and Applications

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl quinoxaline-6-carboxylate (CAS: 2248298-17-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The quinoxaline scaffold, a key component of this molecule, is known for its diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory effects, making it a promising target for further investigation.

Recent studies have explored the synthetic pathways for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl quinoxaline-6-carboxylate, highlighting improvements in yield and purity. One notable approach involves the condensation of quinoxaline-6-carboxylic acid derivatives with phthalic anhydride derivatives under mild conditions, which has been optimized to reduce byproduct formation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound, ensuring its suitability for further biological evaluation.

In vitro and in vivo studies have demonstrated the compound's potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, research has shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl quinoxaline-6-carboxylate exhibits significant activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapeutics.

Further investigations into the compound's mechanism of action have revealed its ability to modulate key signaling pathways, including the NF-κB and MAPK pathways, which are critical in the regulation of immune responses and cell proliferation. These insights have opened new avenues for its application in treating chronic inflammatory diseases and certain types of cancer. Additionally, preliminary toxicity studies indicate a favorable safety profile, with minimal cytotoxicity observed in normal cell lines, further supporting its potential for clinical development.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and bioavailability, to enhance its therapeutic potential. Current research efforts are focused on structural modifications and formulation strategies to address these limitations. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into viable drug candidates.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl quinoxaline-6-carboxylate represents a promising scaffold for drug discovery, with demonstrated biological activity and a tractable synthetic route. Continued research into its pharmacological properties and optimization of its drug-like characteristics will be crucial for its advancement into preclinical and clinical trials. This compound exemplifies the intersection of chemical innovation and therapeutic potential, underscoring the importance of interdisciplinary approaches in modern drug development.